Cas no 4843-42-9 (3-(naphthalen-1-yl)prop-2-ynoic acid)

• Product Name: 3-(naphthalen-1-yl)prop-2-ynoic acid
• CAS No: 4843-42-9
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• MDL: MFCD00181398
• CID: 1085413
• Update Time: 2025-06-14

3-(naphthalen-1-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Naphthalen-1-yl)propiolic acid
• 3-(1-naphthyl)-2-propynoic acid(SALTDATA: FREE)
• 3-naphthalen-1-ylprop-2-ynoic acid
• NAPHTHALEN-1-YL-PROPYNOIC ACID
• 1-naphthylpropiolic acid
• 3-naphthalen-1-ylpropiolic acid
• 3-(naphthalen-1-yl)prop-2-ynoic acid

• MDL： MFCD00181398
• Inchi： 1S/C13H8O2/c14-13(15)9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,(H,14,15)
• InChI Key： AAFMEUUZRXLGAY-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 196.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 37.30000
• LogP: 2.27590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-1-yl)prop-2-ynoic acid

Exploring 3-(Naphthalen-1-yl)prop-2-ynoic Acid (CAS No. 4843-42-9): Properties, Applications, and Innovations

3-(Naphthalen-1-yl)prop-2-ynoic acid (CAS No. 4843-42-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its naphthalene backbone and propiolic acid moiety, offers unique reactivity and functional versatility. Researchers and industries are increasingly exploring its potential due to its structural adaptability and bioactive properties, making it a subject of interest in drug discovery and advanced material development.

The molecular structure of 3-(naphthalen-1-yl)prop-2-ynoic acid features a naphthalene ring linked to a propynoic acid group, which contributes to its electrophilic and conjugated system characteristics. This configuration enables participation in click chemistry reactions, a trending topic in green chemistry and bioconjugation. As sustainability becomes a global priority, the compound’s role in efficient synthesis and low-waste processes aligns with the demand for eco-friendly chemical solutions.

In pharmaceutical applications, 3-(naphthalen-1-yl)prop-2-ynoic acid is investigated for its potential as a building block in small-molecule drugs. Its naphthalene core is known to interact with biological targets, such as enzyme inhibitors and receptor modulators. Recent studies highlight its utility in designing anti-inflammatory and anticancer agents, addressing prevalent health concerns like chronic diseases and oncology. These applications resonate with current healthcare trends and patient-centric drug development.

Beyond medicine, this compound finds relevance in advanced materials, particularly in organic electronics and polymers. Its conjugated π-system enhances charge transport, making it valuable for optoelectronic devices such as OLEDs and sensors. With the rise of wearable technology and smart materials, researchers are leveraging its properties to innovate in flexible electronics and energy storage solutions.

The synthesis of 3-(naphthalen-1-yl)prop-2-ynoic acid often involves Sonogashira coupling or alkyne carboxylation, techniques widely discussed in organic chemistry forums. Optimizing these methods for high yield and scalability is a key focus, reflecting the industry’s shift toward cost-effective production. Additionally, its derivatization potential allows for customization, meeting diverse industrial needs.

As interest grows in precision chemistry and tailored molecular designs, 3-(naphthalen-1-yl)prop-2-ynoic acid stands out as a multifunctional intermediate. Its compatibility with high-throughput screening and combinatorial chemistry further elevates its status in R&D pipelines. For those exploring cutting-edge chemical innovations, this compound represents a bridge between traditional organic synthesis and next-generation applications.

In summary, 3-(naphthalen-1-yl)prop-2-ynoic acid (CAS No. 4843-42-9) exemplifies the convergence of scientific curiosity and practical utility. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in both academic research and industrial innovation. By addressing contemporary challenges like disease treatment and technology advancement, this compound remains at the forefront of chemical exploration.